Cas no 169685-29-4 (4-(trifluoromethoxy)thiophenol)

• Product Name: 4-(trifluoromethoxy)thiophenol
• CAS No: 169685-29-4
• MF: C₇H₅F₃OS
• MW: 194.174211263657
• MDL: MFCD00052312
• CID: 92058
• PubChem ID: 2777360
• Update Time: 2025-04-18

4-(trifluoromethoxy)thiophenol Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethoxy)thiophenol
• 4-(Trifluoromethoxy)benzenethiol
• 4-(Trifluoromethoxy)benzene-1-thiol
• 4-(TrifluoroMethoxy)benzene-1-thiol, Tech.
• 4-(Trifluoromethoxy)benzene-1-thiol, tech
• 4-(Trifluoromethoxy)benzenethiol, 4-(Trifluoromethoxy)phenyl mercaptan
• 4-trifluoromethoxythiophenol
• MFCD00052312
• AKOS009159483
• JHVNSRJPBXPZJU-UHFFFAOYSA-N
• EN300-201660
• J-513903
• 4-trifluoromethoxy-thiophenol
• 4-TRIFLUOROMETHOXY THIOPHENOL
• UJPFFBSCNITZOE-UHFFFAOYSA-N
• C7H5F3OS
• 169685-29-4
• CS-0081153
• DTXSID20380492
• FT-0616902
• 4-trifluoromethoxy -thiophenol
• Benzenethiol, 4-(trifluoromethoxy)-
• p-trifluoromethoxybenzenethiol
• A811135
• PS-8295
• SCHEMBL513526
• 4-(Trifluoromethoxy)thiophenol95%
• 4-(Trifluoromethoxy)thiophenol 95%
• 4-(Trifluoromethoxy) thiophenol
• DB-043797

• MDL： MFCD00052312
• Inchi： 1S/C7H5F3OS/c8-7(9,10)11-5-1-3-6(12)4-2-5/h1-4,12H
• InChI Key： JHVNSRJPBXPZJU-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OC(F)(F)F
• BRN： 7916918

Computed Properties

• Exact Mass: 194.00100
• Monoisotopic Mass: 194.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.363
• Boiling Point: 58-64 ºC
• Flash Point: 64-66°C/15mm
• Refractive Index: 1.4745
• PSA: 48.03000
• LogP: 2.87390
• Sensitiveness: Air Sensitive/Stench

4-(trifluoromethoxy)thiophenol Security Information

• Hazard Statement： Harmful/Stench/Air Sensitive/Keep Cold
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols